(E)-methyl 2-(3-(2-methoxyphenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[(E)-3-(2-methoxyphenyl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H21NO4S/c1-24-15-9-5-3-7-13(15)11-12-17(22)21-19-18(20(23)25-2)14-8-4-6-10-16(14)26-19/h3,5,7,9,11-12H,4,6,8,10H2,1-2H3,(H,21,22)/b12-11+
• InChI Key: NNROUQKYDPMXSU-VAWYXSNFSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OC
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OC
• Molecular Formula: C20H21NO4S
• Molecular Weight: 371.5 g/mol
• CAS No.: 651009-32-4

Description

(E)-methyl 2-(3-(2-methoxyphenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C20H21NO4S and its molecular weight is 371.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound belongs to a class of chemicals involved in various synthetic processes, contributing to the development of new chemical entities with potential biological activities. For instance, compounds with similar structures have been synthesized and characterized to explore their cytotoxic activities against certain cell lines, such as the Ehrlich Ascites Carcinoma (EAC) cells. These studies provide foundational knowledge for the development of new therapeutic agents (Hassan, Hafez, & Osman, 2014).

Biological Activity and Drug Design

The structural framework of the compound, particularly the benzo[b]thiophene moiety, is of interest in the field of medicinal chemistry due to its potential biological activities. Research into similar compounds has revealed their ability to modulate cell adhesion processes by inhibiting the expression of adhesion molecules such as E-selectin, ICAM-1, and VCAM-1. This property is significant for the development of anti-inflammatory agents, showcasing the compound's relevance in drug design and discovery (Boschelli et al., 1995).

Chemical Reactivity and Polymerization

The compound's chemical structure, especially the acrylamido moiety, suggests its potential utility in polymer science. Compounds with acrylamido groups are known to participate in various polymerization reactions, which could be relevant for creating new polymeric materials with specific properties. For example, N-heterocyclic carbenes have been used to catalyze the group transfer polymerization of (meth)acrylic monomers, leading to the synthesis of polymers with potential applications in different fields (Raynaud et al., 2010).

Photochemical Properties

The compound's molecular structure indicates potential photochemical reactivity, which could be exploited in the development of photoresponsive materials. Research into similar compounds has demonstrated interesting photochemical behaviors, such as stereoselective addition reactions, which could be useful in designing light-sensitive materials or molecular switches (Somei et al., 1977).